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Abstract

This technical guide provides a comprehensive overview of terpenylic acid, a significant
secondary organic aerosol (SOA) component derived from the atmospheric oxidation of
monoterpenes, primarily a-pinene. Its formation, chemical properties, and critical role in new
particle formation (NPF) and aerosol growth are detailed. This document synthesizes key
findings from atmospheric chamber studies and field measurements, presenting quantitative
data in structured tables, detailing experimental methodologies, and illustrating key chemical
pathways and experimental workflows through diagrams. This guide is intended to be a
valuable resource for researchers in atmospheric chemistry, environmental science, and
related fields, as well as for professionals in drug development interested in the atmospheric
fate and potential health effects of organic aerosols.

Introduction

New particle formation is a globally important atmospheric process that influences cloud
formation, climate, and air quality. Biogenic volatile organic compounds (BVOCSs), particularly
monoterpenes emitted from terrestrial vegetation, are major precursors to the condensable
vapors that drive NPF and the subsequent growth of secondary organic aerosols (SOA).
Among the myriad of oxidation products, terpenylic acid (CsH1204) has emerged as a key
species due to its chemical properties and ability to participate in particle nucleation and
growth.
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Terpenylic acid is a lactone-containing carboxylic acid, primarily formed from the ozonolysis
and photooxidation of a-pinene, the most abundant monoterpene in the atmosphere.[1][2] Its
structure, which includes a carboxylic acid group, facilitates hydrogen bonding and the
formation of dimers and higher-order oligomers, a crucial step in the initial stages of particle
formation and subsequent mass addition.[2][3] This guide delves into the technical aspects of
terpenylic acid's role in atmospheric chemistry, providing the necessary data and protocols for
its study.

Chemical and Physical Properties of Terpenylic Acid

Terpenylic acid is structurally identified as tetrahydro-2,2-dimethyl-5-oxo-3-furanacetic acid.[4]
[5] Its key physicochemical properties are summarized in the table below.

Property Value Reference
Molecular Formula CsH1204 [6]
Molecular Weight 172.18 g/mol [5][6]

2-(2,2-dimethyl-5-

IUPAC Name oxotetrahydrofuran-3-yl)acetic [41[6]
acid

CAS Registry Number 26754-48-3 [51[7]

Melting Point (anhydrous) 90 °C [41[5]

Melting Point (monohydrate) 57 °C [5]

. Moderately soluble in cold
Solubility _ [4][5]
water, very soluble in hot water

Formation of Terpenylic Acid from a-Pinene
Oxidation

Terpenylic acid is a prominent early oxidation product from both the photooxidation and
ozonolysis of a-pinene.[2] The formation pathways involve a series of complex radical
reactions. The diagram below illustrates a simplified, generalized pathway for the formation of
terpenylic acid from a-pinene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://pubmed.ncbi.nlm.nih.gov/32051616/
https://pubmed.ncbi.nlm.nih.gov/32051616/
https://pubmed.ncbi.nlm.nih.gov/19847406/
https://pubmed.ncbi.nlm.nih.gov/19847406/
https://pubmed.ncbi.nlm.nih.gov/19847406/
https://amt.copernicus.org/preprints/amt-2022-221/amt-2022-221-manuscript-version3.pdf
https://www.researchgate.net/publication/50375288_GC-MS_analysis_of_water-soluble_organics_in_atmospheric_aerosol_Response_surface_methodology_for_optimizing_silyl-derivatization_for_simultaneous_analysis_of_carboxylic_acids_and_sugars
https://acp.copernicus.org/articles/21/12595/2021/
https://acp.copernicus.org/articles/21/12595/2021/
https://pubs.acs.org/doi/10.1021/acs.est.4c01647
https://www.benchchem.com/pdf/Technical_Support_Center_Ensuring_Complete_Derivatization_of_2_5_Furandicarboxylic_Acid_for_GC_MS_Analysis.pdf
https://www.benchchem.com/product/b109264#terpenylic-acid-and-its-relevance-in-new-particle-formation
https://www.benchchem.com/product/b109264#terpenylic-acid-and-its-relevance-in-new-particle-formation
https://www.benchchem.com/product/b109264#terpenylic-acid-and-its-relevance-in-new-particle-formation
https://www.benchchem.com/product/b109264#terpenylic-acid-and-its-relevance-in-new-particle-formation
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b109264?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b109264?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

5/5

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b109264?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

